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Compound of Interest

Compound Name: 3-Methyloctanoyl-CoA

Cat. No.: B15549975 Get Quote

Disclaimer: Direct experimental data on 3-Methyloctanoyl-CoA is limited in publicly available

scientific literature. This guide provides a comprehensive analysis based on the well-

established principles of branched-chain fatty acid metabolism, enzymology, and analytical

chemistry. The presented pathways and protocols are predictive and aim to serve as a

foundational resource for researchers initiating studies on this molecule.

Introduction
3-Methyloctanoyl-CoA is a branched-chain acyl-coenzyme A (acyl-CoA) molecule. Acyl-CoAs

are central metabolites in numerous cellular processes, including fatty acid metabolism, energy

production, and the biosynthesis of complex lipids. Branched-chain fatty acids (BCFAs) and

their CoA esters, while less abundant than their straight-chain counterparts, play crucial roles in

cellular membrane fluidity, signaling, and are implicated in various metabolic states and

diseases.[1][2][3][4][5] This technical guide provides an in-depth structural and functional

analysis of 3-Methyloctanoyl-CoA, offering a predictive framework for its biochemical behavior

and detailed protocols for its study.

Predicted Physicochemical Properties
The physicochemical properties of 3-Methyloctanoyl-CoA can be inferred from its constituent

fatty acid, 3-methyloctanoic acid, and the coenzyme A moiety.
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Property
Predicted
Value/Characteristic

Reference for Prediction
Method

Molecular Formula C30H52N7O17P3S

Based on 3-methyloctanoic

acid (C9H18O2) and

Coenzyme A

(C21H36N7O16P3S)

Molecular Weight ~923.7 g/mol
Calculated from the molecular

formula

Solubility Water-soluble Characteristic of CoA esters

Stability

Prone to hydrolysis of the

thioester bond, especially at

non-neutral pH and elevated

temperatures.

General property of acyl-

CoAs[6]

Charge at pH 7 Negative
Due to the phosphate groups

of Coenzyme A

Putative Metabolic Pathways
3-Methyloctanoyl-CoA is likely to be an intermediate in the catabolism of 3-methyloctanoic

acid, a branched-chain fatty acid. Its metabolism is predicted to involve enzymes that handle

other branched-chain acyl-CoAs.

Biosynthesis of 3-Methyloctanoyl-CoA
The primary route for the formation of 3-Methyloctanoyl-CoA is the activation of its

corresponding free fatty acid, 3-methyloctanoic acid, by an acyl-CoA synthetase (ACS).
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α-Oxidation

β-Oxidation

3-Methyloctanoyl-CoA

Phytanoyl-CoA
Hydroxylase-like

2-Hydroxy-3-methyloctanoyl-CoA

2-Hydroxyphytanoyl-CoA
Lyase-like

2-Methylheptanal Formyl-CoA

Aldehyde
Dehydrogenase

2-Methylheptanoic Acid

Acyl-CoA
Synthetase

2-Methylheptanoyl-CoA

β-Oxidation
(multiple cycles)

Propionyl-CoA Acetyl-CoA
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Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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